Cas no 68935-25-1 ((-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid)

• Product Name: (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid
• CAS No: 68935-25-1
• MF: C₃₀H₃₂N₂O₈
• MW: 548.583688735962
• CID: 3048101
• PubChem ID: 171394958
• Update Time: 2025-06-08

(-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid Chemical and Physical Properties

Names and Identifiers

• l-nicotine di-(p-toluoyl)-d-tartrate
• S-nicotine di-p-toluoyl-d-tartrate;
• 68935-25-1
• [S-(R*,R*)]-2,3-Bis[(4-methylbenzoyl)oxy]-butanedioic Acid Compd. with (S)-3-(1-Methyl-2-pyrrolidinyl)pyridine; (S)-3-(1-Methyl-2-pyrrolidinyl)-pyridine [S-(R*,R*)]-2,3-Bis[(4-methylbenzoyl)oxy]butanedioate
• (-)-Nicotine (+)-O,O'-Di-p-toluoyl-D-tartaric Acid
• (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid

• Inchi： 1S/C20H18O8.C10H14N2/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14;1-12-7-3-5-10(12)9-4-2-6-11-8-9/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24);2,4,6,8,10H,3,5,7H2,1H3/t15-,16-;10-/m00/s1
• InChI Key： GEGPCGHEPLKDLY-SUVGJUPNSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)[C@H](C(=O)O)[C@@H](C(=O)O)OC(C1C=CC(C)=CC=1)=O.N1(C)CCC[C@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 548.21600
• Monoisotopic Mass: 548.21586598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 680
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 143.33000
• LogP: 4.00980

Additional information on (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid

Introduction to (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid and CAS No. 68935-25-1

The compound CAS No. 68935-25-1 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, formally known as (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid, represents a fascinating intersection of natural product chemistry and synthetic organic chemistry. Its unique structure, characterized by the presence of nicotine and di-p-toluoyl-D-tartaric acid moieties, makes it a subject of intense research interest.

Historically, nicotine has been well-documented for its pharmacological properties, primarily as a nicotinic acetylcholine receptor agonist. This property has led to its widespread use in various therapeutic applications, including smoking cessation aids and treatments for cognitive disorders. The addition of di-p-toluoyl-D-tartaric acid to nicotine creates a derivative that may exhibit enhanced stability, improved solubility, or altered pharmacokinetic profiles, making it a promising candidate for further investigation.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral compounds in drug development. The tartaric acid moiety in (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid introduces a chiral center, which is crucial for determining the biological activity of the compound. The specific configuration of D-tartaric acid ensures that the derivative interacts with biological targets in a manner that is distinct from its enantiomer, potentially leading to novel therapeutic effects.

The synthesis of this compound involves intricate organic transformations, including esterification and chiral resolution processes. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures. The use of p-toluoyl groups enhances the lipophilicity of the derivative, which can be advantageous for membrane permeability and bioavailability.

In terms of biological activity, preliminary studies suggest that (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid may exhibit properties beyond those of nicotine alone. For instance, it could serve as a prodrug that undergoes metabolic activation to release free nicotine at the site of action. This concept aligns with current trends in drug design, where prodrugs are used to improve pharmacokinetic profiles and reduce side effects.

The compound’s potential applications extend to neurology and psychiatry, where modulators of nicotinic receptors play a critical role. Research indicates that selective agonists or modulators of these receptors could offer new treatments for conditions such as Alzheimer’s disease, Parkinson’s disease, and schizophrenia. The unique structural features of (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid may enable it to interact with nicotinic receptors in a more targeted manner compared to existing agents.

Emerging data also suggest that this derivative might have anti-inflammatory and antioxidant properties. Nicotine derivatives have been explored for their potential to modulate inflammatory pathways, which are implicated in various chronic diseases. The di-p-toluoyl group could contribute to these effects by enhancing the compound’s ability to interact with cellular targets involved in inflammation regulation.

The development of novel drug candidates often involves rigorous testing in preclinical models to evaluate efficacy and safety. Current research on (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid includes in vitro assays to assess its interaction with nicotinic receptors and in vivo studies to evaluate its behavioral effects. These studies aim to provide insights into its potential therapeutic utility while identifying any adverse effects that need to be addressed before clinical trials.

The chemical synthesis of this compound also presents an opportunity for process optimization and scalability. Efficient synthetic routes are essential for producing sufficient quantities of the compound for both research purposes and future clinical development. Advances in green chemistry principles may further enhance the sustainability of these synthetic processes by reducing waste and minimizing hazardous reagents.

The regulatory landscape for new pharmaceuticals requires thorough documentation and validation of chemical structures, synthesis methods, and biological activities. The comprehensive characterization of (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid, including spectroscopic data such as NMR and mass spectrometry, is crucial for meeting regulatory standards. This ensures that the compound is accurately represented throughout its development pipeline.

In conclusion, CAS No. 68935-25-1, specifically identified as (-)-Nicotine (+)-O,O’-Di-p-toluoyl-D-tartaric Acid, represents a significant advancement in pharmaceutical chemistry. Its unique structure combines the pharmacological relevance of nicotine with enhanced stability and solubility provided by di-p-toluoyl-D-tartaric acid. Ongoing research into this compound holds promise for developing novel treatments across multiple therapeutic areas, particularly in neurology and psychiatry. As synthetic methodologies continue to evolve, further exploration into the potential applications and mechanisms of action will undoubtedly expand our understanding of this intriguing chemical entity.